Cas no 99170-99-7 (3-methyl-1H-Pyrazole-1-methanol)

• Product Name: 3-methyl-1H-Pyrazole-1-methanol
• CAS No: 99170-99-7
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 750338
• PubChem ID: 23326348
• Update Time: 2025-04-19

3-methyl-1H-Pyrazole-1-methanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Pyrazole-1-methanol
• 1-methyl-pyrazolidine-3,5-dione
• 1-methylpyrazolidine-3,5-dione
• 3,5-Pyrazolidinedione, 1-methyl-
• SCHEMBL1708928
• DTXSID70632953
• JTPISCWESNJUEM-UHFFFAOYSA-N
• 99170-99-7

• Inchi： 1S/C4H6N2O2/c1-6-4(8)2-3(7)5-6/h2H2,1H3,(H,5,7)
• InChI Key： JTPISCWESNJUEM-UHFFFAOYSA-N
• SMILES： O=C1CC(NN1C)=O

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.4Ų